Cas no 1261824-30-9 (4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl)

• Product Name: 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl
• CAS No: 1261824-30-9
• MF: C₁₄H₁₀F₄
• MW: 254.222817897797
• CID: 4790601
• Update Time: 2025-06-12

4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4/c1-9-8-12(15)6-7-13(9)10-2-4-11(5-3-10)14(16,17)18/h2-8H,1H3
• InChI Key： DNZAQOKQWUIACV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl (CAS No. 1261824-30-9)

The compound 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl (CAS No. 1261824-30-9) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. With its unique molecular structure featuring both fluoro and trifluoromethyl substituents, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel drug candidates and specialty chemicals.

In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and metabolic stability, which are critical attributes in modern drug design. The presence of the trifluoromethyl group in 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl is particularly noteworthy, as this moiety is known to improve lipophilicity and binding affinity in target molecules. This has led to a growing interest in its use for pharmaceutical intermediates, especially in the synthesis of kinase inhibitors and anti-inflammatory agents.

From an agrochemical perspective, 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl serves as a key building block for the development of next-generation pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals has been shown to enhance their efficacy and environmental persistence, addressing global challenges such as pest resistance and sustainable farming practices. This aligns with the increasing focus on green chemistry and the reduction of harmful environmental impacts.

The synthesis of 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely regarded for its efficiency and selectivity. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are employed to ensure the purity and structural integrity of the final product. These methodologies are critical for meeting the stringent quality standards required in industrial and research applications.

In the realm of material science, this compound is being investigated for its potential in organic electronics and liquid crystal displays (LCDs). The fluorinated biphenyl core contributes to thermal stability and electronic properties, making it a promising candidate for high-performance materials. As the demand for flexible and energy-efficient devices grows, 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl could play a pivotal role in advancing these technologies.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of this compound is essential for optimizing its applications. Computational chemistry tools, such as molecular docking and density functional theory (DFT) calculations, are increasingly being utilized to predict its behavior in various chemical environments. These insights are invaluable for accelerating the discovery of new derivatives with tailored properties.

In conclusion, 4-Fluoro-2-methyl-4'-(trifluoromethyl)biphenyl (CAS No. 1261824-30-9) represents a versatile and high-value chemical with broad applicability across multiple industries. Its unique structural features and functional groups make it a focal point for innovation in drug development, agrochemicals, and advanced materials. As scientific advancements continue to unfold, this compound is poised to remain at the forefront of cutting-edge research and industrial applications.